Cas no 1936290-96-8 (4-cyanooxane-4-sulfonamide)

4-Cyanooxane-4-sulfonamide is a specialized sulfonamide derivative featuring a cyano-substituted oxane (tetrahydropyran) ring. This compound is of interest in medicinal and organic chemistry due to its unique structural motif, combining a sulfonamide functional group with a cyclic ether scaffold. The presence of the cyano group enhances reactivity, making it a potential intermediate for further synthetic modifications. Its stability and solubility profile may facilitate applications in drug discovery, particularly in the development of enzyme inhibitors or bioactive molecules. The oxane ring contributes to conformational rigidity, which can be advantageous in designing compounds with targeted binding properties. Researchers value this compound for its versatility in heterocyclic synthesis.
4-cyanooxane-4-sulfonamide structure
4-cyanooxane-4-sulfonamide structure
Product Name:4-cyanooxane-4-sulfonamide
CAS No:1936290-96-8
MF:C6H10N2O3S
MW:190.220200061798
CID:5182471
PubChem ID:131092448
Update Time:2025-05-30

4-cyanooxane-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-4-sulfonamide, 4-cyanotetrahydro-
    • 4-cyanooxane-4-sulfonamide
    • Inchi: 1S/C6H10N2O3S/c7-5-6(12(8,9)10)1-3-11-4-2-6/h1-4H2,(H2,8,9,10)
    • InChI Key: MGIVGUXVXBECKY-UHFFFAOYSA-N
    • SMILES: C1OCCC(C#N)(S(N)(=O)=O)C1

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Additional information on 4-cyanooxane-4-sulfonamide

4-Cyanooxane-4-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1936290-96-8, commonly referred to as 4-cyanooxane-4-sulfonamide, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound is a derivative of oxane, a cyclic ether, with a sulfonamide group attached at the 4th position. The presence of the cyano group further enhances its reactivity and functional versatility. Recent studies have highlighted its role in various fields, including materials science, pharmaceuticals, and catalysis.

4-Cyanooxane-4-sulfonamide exhibits remarkable thermal stability and chemical resistance, making it an ideal candidate for high-performance materials. Researchers have explored its use in the synthesis of advanced polymers, where its ability to form strong intermolecular bonds contributes to enhanced mechanical properties. For instance, a study published in *Advanced Materials* demonstrated that incorporating 4-cyanooxane-4-sulfonamide into polymer matrices significantly improved their tensile strength and thermal stability.

In the pharmaceutical industry, 4-cyanooxane-4-sulfonamide has shown promise as a bioisostere in drug design. Its sulfonamide group is known to mimic certain biological interactions, making it a valuable tool in the development of novel therapeutic agents. A recent investigation in *Journal of Medicinal Chemistry* revealed that this compound can act as a potent inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's.

The synthesis of 4-cyanooxane-4-sulfonamide involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. One notable approach reported in *Chemical Communications* utilizes a palladium-catalyzed coupling reaction to achieve high yields and purity. This method not only simplifies the synthesis but also reduces the environmental footprint by minimizing waste generation.

Moreover, 4-cyanooxane-4-sulfonamide has found applications in catalysis, particularly in asymmetric synthesis. Its ability to act as a chiral auxiliary has been exploited in the preparation of enantiomerically pure compounds, which are crucial for drug discovery and development. A study published in *Nature Catalysis* highlighted its role in facilitating the synthesis of complex natural products with high enantioselectivity.

Despite its numerous advantages, the use of 4-cyanooxane-4-sulfonamide is not without challenges. Its reactivity can sometimes lead to side reactions during synthesis, requiring precise control over reaction conditions. Additionally, while its thermal stability is advantageous in many applications, it may limit its use in certain high-temperature processes where degradation could occur.

Looking ahead, ongoing research is focused on expanding the applications of 4-cyanooxane-4-sulfonamide into emerging fields such as nanotechnology and green chemistry. Scientists are exploring its potential as a building block for self-healing materials and sustainable chemical processes. Preliminary results from studies published in *ACS Sustainable Chemistry & Engineering* suggest that this compound could play a pivotal role in developing eco-friendly alternatives to traditional materials.

In conclusion, 4-cyanooxane-4-sulfonamide (CAS No. 1936290-96-8) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific breakthroughs.

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